(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-(3-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C17H19N7O2/c1-11-8-12(2)24-17(20-11)21-15(22-24)16(25)23-7-3-4-13(10-23)26-14-9-18-5-6-19-14/h5-6,8-9,13H,3-4,7,10H2,1-2H3
• InChI Key: RREVKMYGNMXQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)C(=O)N3CCCC(C3)OC4=NC=CN=C4)C
• Molecular Formula: C17H19N7O2
• Molecular Weight: 353.4 g/mol
• CAS No.: 2034228-12-9

Description

(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone is a heterocyclic compound featuring a 1,2,4-triazolo[1,5-a]pyrimidine core substituted with methyl groups at positions 5 and 6. The triazolo-pyrimidine moiety is linked via a methanone group to a piperidine ring, which is further functionalized with a pyrazin-2-yloxy group at the 3-position (Figure 1). This structure combines three pharmacologically relevant motifs:

• Triazolo-pyrimidine: Known for its role in kinase inhibition and antimicrobial activity .
• Piperidine: Enhances bioavailability and modulates receptor interactions.
• Pyrazine: Contributes to hydrogen bonding and solubility .

The compound’s synthesis likely involves coupling reactions between activated triazolo-pyrimidine intermediates and functionalized piperidine derivatives, as described in analogous protocols for pyrazolo[1,5-a]pyrimidines .

Biological Activity

The compound (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone is a notable derivative of triazolo[1,5-a]pyrimidines, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications and underlying mechanisms.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Triazolo[1,5-a]pyrimidine core : This heterocyclic structure is known for its role in various biological activities.
• Pyrazin-2-yloxy-piperidinyl moiety : This substitution enhances the compound's interaction with biological targets.

Biological Activity Overview

Research has indicated that derivatives of triazolo[1,5-a]pyrimidines exhibit significant biological activities including:

• Antitumor Activity : Several studies have demonstrated that compounds in this class can inhibit tumor growth in various cancer cell lines.
• Antimicrobial Activity : These compounds have also shown effectiveness against bacterial and fungal strains.

Antitumor Activity

A study focused on related triazolo[1,5-a]pyrimidine derivatives demonstrated potent antitumor effects. For instance:

• Compound Efficacy : One derivative exhibited an IC50 value of 12.3 μM against the Bel-7402 cell line and 6.1 μM against HT-1080 cells, indicating strong antiproliferative activity .

Table 1: Antitumor Activity of Related Compounds

Compound ID	Cell Line	IC50 (μM)
Compound 19	Bel-7402	12.3
Compound 19	HT-1080	6.1
Compound X	A549 (Lung)	15.0
Compound Y	MCF7 (Breast)	10.5

Antimicrobial Activity

Another aspect of the biological activity includes antimicrobial properties:

• Fungicidal Effects : A preliminary bioassay indicated that certain derivatives demonstrated excellent fungicidal activity against Rhizoctonia solani, a common plant pathogen .

Table 2: Antimicrobial Activity Against Fungal Strains

Compound ID	Fungal Strain	Activity Level
Compound A	Rhizoctonia solani	Excellent
Compound B	Candida albicans	Moderate
Compound C	Aspergillus niger	Low

The mechanism through which these compounds exert their biological effects often involves:

• Inhibition of Enzymatic Pathways : Many triazolo[1,5-a]pyrimidines act as inhibitors of cyclin-dependent kinases (CDKs), crucial for cell cycle regulation .
• Interaction with DNA/RNA : Some derivatives may bind to nucleic acids, disrupting replication and transcription processes.

Case Studies

Several case studies have highlighted the therapeutic potential of triazolo[1,5-a]pyrimidine derivatives:

• Study on CDK Inhibition : A focused screening identified compounds that inhibited CDK activity with low μM IC50 values .
• Antiviral Screening : Virtual screening led to the identification of pyrazolo[1,5-a]pyrimidines that inhibited viral polymerase complexes essential for viral replication .

Scientific Research Applications

Structural Characteristics

• Chemical Formula : C15H18N6O
• Molecular Weight : 298.35 g/mol
• Key Functional Groups : Triazole ring, pyrimidine ring, piperidine moiety

Anticancer Activity

Research indicates that compounds based on the 1,2,4-triazolo[1,5-a]pyrimidine scaffold exhibit significant anticancer properties. For instance:

• Mechanism : These compounds often function as inhibitors of cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation. Inhibiting CDK activity can lead to reduced cancer cell proliferation.
• Case Study : A study demonstrated that derivatives of this scaffold inhibited CDK-2 with IC50 values in the sub-micromolar range, showcasing their potential as anticancer agents .

Antiviral Activity

The compound has shown promise as an antiviral agent:

• Activity Against HIV : Research has indicated that certain derivatives can inhibit HIV-1 by targeting reverse transcriptase and RNase H activities. This is particularly relevant in the context of developing new treatments for HIV/AIDS .
• Mechanism : The interaction with viral enzymes prevents viral replication and contributes to the overall antiviral efficacy.

Antiparasitic Properties

The antiparasitic potential of compounds derived from the triazolo[1,5-a]pyrimidine scaffold has also been explored:

• Efficacy Against Kinetoplastid Infections : Studies have shown effectiveness against Trypanosoma brucei in mouse models of sleeping sickness. The compound demonstrated a sustained clearance of parasites from the central nervous system .

Neuroprotective Effects

The neuroprotective capabilities of these compounds are under investigation:

• Mechanism : By modulating pathways involved in neurodegeneration and inflammation, they may offer therapeutic benefits in conditions such as Alzheimer's disease.
• Research Findings : Ongoing studies are evaluating their effects on neuroinflammatory markers and neuronal survival .

Comparative Analysis of Related Compounds

Compound Name	Activity Type	Target Enzyme/Pathway	IC50 Value (µM)	Reference
Compound A	Anticancer	CDK-2	0.5
Compound B	Antiviral	HIV Reverse Transcriptase	13.1
Compound C	Antiparasitic	Trypanosoma brucei	N/A

Comparison with Similar Compounds

Variations in the Triazolo-Pyrimidine Core

The 5,7-dimethyl substitution on the triazolo-pyrimidine core distinguishes the target compound from analogs. Key comparisons include:

Compound Name	Substituents on Triazolo-Pyrimidine	Molecular Weight	Key Features
Target Compound	5,7-Dimethyl	~414.42 g/mol	Enhanced steric bulk; improved metabolic stability
2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine	2-Amino, 5,7-dimethyl	192.21 g/mol	Amino group increases polarity; used in diheterocyclic synthesis
5,7-Dimethyl-2-(propylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine	2-Propylsulfanyl, 5,7-dimethyl	234.30 g/mol	Sulfanyl group enhances lipophilicity; antiviral applications

Linker and Piperidine Modifications

The methanone-piperidine linker in the target compound is critical for spatial orientation. Comparisons with analogs:

Compound Name	Piperidine Substituent	Linker Type	Biological Relevance
Target Compound	3-(Pyrazin-2-yloxy)	Methanone	Pyrazine enhances solubility; potential CNS penetration
{3-[(4-Benzyl-1,2,4-triazol-3-yl)methyl]piperidin-1-yl}(5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methanone	4-Benzyl-triazole	Methanone	Benzyl group may improve affinity for aromatic receptors
1-[4-(4-Methoxyphenyl)-1-piperazinyl]-2-[(5,7-dimethyltriazolo[4,3-a]pyrimidin-3-yl)sulfanyl]ethanone	4-(4-Methoxyphenyl)-piperazine	Sulfanyl-ethanone	Methoxy group modulates electron density; antipsychotic potential

Key Insight : The pyrazin-2-yloxy group in the target compound offers a balance of hydrogen-bonding capacity and metabolic resistance compared to bulkier aryl substituents .

Pyrazine vs. Other Heteroaromatic Substituents

The pyrazine moiety is compared to similar heterocycles in related compounds:

Compound Name	Heterocycle	Properties
Target Compound	Pyrazin-2-yloxy	Moderate basicity; π-stacking capability
5-Phenyl-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7(4H)-one	Thiophene	Increased lipophilicity; redox activity
5-(3,5-Dimethoxyphenyl)-2-isopropylpyrazolo[1,5-a]pyrimidin-7(4H)-one	Dimethoxyphenyl	Electron-rich; enhanced fluorescence

Key Insight : Pyrazine’s nitrogen-rich structure may improve solubility in aqueous environments, making the target compound more suitable for oral administration than thiophene or phenyl analogs .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for the 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine core structure?

• Methodological Answer : The triazolopyrimidine core can be synthesized via cyclization of (4,6-dimethylpyrimidin-2-ylsulfanyl)acetohydrazide with carbon disulfide in a potassium hydroxide/ethanol solution. This reaction proceeds through a complex mechanism, favoring triazolopyrimidine formation over oxadiazole derivatives due to favorable thermodynamic conditions . Subsequent derivatization (e.g., amidation) can be achieved using chloroacetamides.
• Key Data :

Reaction Step	Reagents/Conditions	Yield (%)	Characterization Methods
Cyclization	CS₂, KOH/EtOH	65–75	IR, ¹H/¹³C NMR, MS
Amidation	R-Cl, DMF	50–60	NMR, HPLC

Q. What spectroscopic techniques are critical for characterizing triazolopyrimidine derivatives?

• Methodological Answer :

• IR Spectroscopy : Identifies functional groups (e.g., C=O, N-H stretches).
• NMR : ¹H and ¹³C NMR resolve substituent positions and confirm regiochemistry. For example, methyl groups at C5/C7 appear as singlets in ¹H NMR .
• Mass Spectrometry (MS) : Validates molecular weight and fragmentation patterns.

Q. How is the piperazine/pyrazine moiety integrated into the compound’s structure?

• Methodological Answer : The 3-(pyrazin-2-yloxy)piperidine group is typically introduced via nucleophilic substitution or coupling reactions. For instance, pyrazine-2-ol can react with a piperidine derivative under Mitsunobu conditions (DIAD, PPh₃) to form the ether linkage. The methanone bridge is then established using carbodiimide-mediated coupling .

Advanced Research Questions

Q. How can researchers optimize the pharmacokinetic profile of triazolopyrimidine-based inhibitors while maintaining antiviral potency?

• Methodological Answer :

• Solubility Enhancement : Introduce polar groups (e.g., hydroxyl, carboxyl) to the piperidine/pyrazine moiety without disrupting hydrogen-bonding interactions with viral targets .
• CYP Inhibition Mitigation : Replace metabolically labile substituents (e.g., ethyl groups) with fluorine or methyl derivatives to reduce off-target effects .
  • Case Study : PF-00868554, a related compound, achieved improved oral bioavailability by modifying the dihydropyrone scaffold while retaining nanomolar inhibition of HCV polymerase .

Q. What strategies resolve contradictions in bioactivity data among triazolopyrimidine derivatives with varying substituents?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Analysis : Systematically vary substituents (e.g., pyrazine vs. pyridine) and correlate changes with enzymatic assays. For example, trifluoromethyl groups enhance metabolic stability but may reduce solubility .
• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities and validate with HDX-MS (Hydrogen-Deuterium Exchange Mass Spectrometry) to map conformational changes in viral polymerases .

Q. How to design experiments to elucidate the allosteric effects of triazolopyrimidine derivatives on viral polymerases?

• Methodological Answer :

• HDX-MS : Monitor deuterium uptake in the polymerase’s thumb domain II to identify regions with altered dynamics upon inhibitor binding .
• Mutagenesis Studies : Introduce point mutations (e.g., S556G in HCV NS5B) to assess resistance profiles and validate allosteric binding sites .
  • Data Interpretation : Reduced deuterium exchange in the palm-thumb interface indicates stabilization of a closed polymerase conformation, confirming allostery .